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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed analysis of the miscibility between the CFC

refrigerant R-502 and mineral oil, a common pairing in older refrigeration systems. The

following sections present quantitative data on their interaction, a comprehensive experimental

protocol for miscibility testing, and a logical workflow for the analysis.

Introduction
R-502 is an azeotropic refrigerant blend of R-22 and R-115. For many years, refrigeration

systems utilizing R-502 have employed mineral oils as lubricants.[1] The miscibility of the

lubricant with the refrigerant is a critical factor for ensuring adequate compressor lubrication

and efficient heat transfer within the refrigeration circuit. While mineral oils have demonstrated

adequate performance with CFC refrigerants like R-502, their miscibility is not always complete

across all operating temperatures and concentrations.[2] Understanding the miscibility

characteristics is crucial for predicting oil return to the compressor and preventing issues such

as oil logging in the evaporator.

Data Presentation: R-502 and Mineral Oil Miscibility
The miscibility of R-502 with mineral oil is often described as "marginal." This implies that under

certain conditions of temperature and oil concentration, the two substances can form two

distinct liquid phases. A miscibility curve, as found in resources like the 1990 ASHRAE

Refrigeration Handbook, graphically represents the boundary between the single-phase
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(miscible) and two-phase (immiscible) regions. While the complete miscibility curve data is

extensive, the following table summarizes key observations regarding the solubility and phase

separation of R-502 in naphthenic mineral oil.

Parameter Value Conditions Reference

Phase Separation
Two liquid phases can

form.

Dependent on

temperature and oil

concentration.

--INVALID-LINK--

Solubility of R-502 in

Oil

Approximately 20% by

weight

At 40°F (4.4°C) in the

oil-rich phase.
--INVALID-LINK--

Qualitative Miscibility Marginal

General observation

for R-502 and mineral

oil mixtures.

--INVALID-LINK--

Properties of R-502 and Mineral Oil
A thorough understanding of the physical properties of both the refrigerant and the lubricant is

essential for interpreting miscibility data.

R-502 Refrigerant Properties
Property Value

Chemical Composition
48.8% R-22 (CHClF₂) / 51.2% R-115

(CClF₂CF₃)

Molecular Weight 111.6 g/mol

Boiling Point (at 1 atm) -49.7 °F (-45.4 °C)

Critical Temperature 178.7 °F (81.5 °C)

Critical Pressure 582.6 psia (40.2 bar)

Oil Type Compatibility
Mineral Oil (MO), Alkylbenzene (AB),

Polyolester (POE)
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Typical Properties of Naphthenic Mineral Oils for
Refrigeration
Naphthenic mineral oils are a common choice for use with CFC refrigerants. Their properties

can vary depending on the viscosity grade.

Property Test Method 150 SUS 300 SUS 500 SUS

Viscosity @

100°F (37.8°C)
ASTM D445

155 SUS (33

cSt)

325 SUS (68

cSt)

510 SUS (110

cSt)

Flash Point ASTM D92 350 °F (177 °C) 400 °F (204 °C) 405 °F (207 °C)

Pour Point ASTM D97 -50 °F (-46 °C) -30 °F (-34 °C) -15 °F (-26 °C)

Floc Point - -72 °F (-58 °C) -56 °F (-49 °C) -51 °F (-46 °C)

Specific Gravity ASTM D1250 0.904 0.910 0.916

Typical Water

Content
ASTM D1533 < 25 ppm < 25 ppm < 25 ppm

Experimental Protocol: Sealed Tube Miscibility Test
The following protocol is a detailed methodology for determining the miscibility of R-502 with

mineral oil, based on the principles outlined in the ASHRAE Standard 218, "Method of Test for

Lubricant and Refrigerant Miscibility Determination."

Materials and Apparatus
Refrigerant: R-502

Lubricant: Naphthenic mineral oil (various viscosities)

Sealed Glass Tubes: Heavy-walled borosilicate glass tubes capable of withstanding high

pressures.

Vacuum Pump: To evacuate the sealed tubes.

Refrigerant Charging Manifold: For accurately charging the tubes with R-502.
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Precision Balance: For accurate measurement of oil and refrigerant quantities.

Constant Temperature Bath: Capable of a wide temperature range (e.g., -70°C to 70°C) with

a viewing window.

Safety Equipment: Safety glasses, gloves, and a protective shield for the temperature bath.

Procedure
Tube Preparation:

Thoroughly clean and dry the sealed glass tubes to remove any contaminants.

Evacuate each tube to a deep vacuum to remove air and moisture.

Oil Charging:

Accurately weigh a specific amount of mineral oil into each prepared sealed tube using a

precision balance. The amount will depend on the desired oil concentration for the test.

Refrigerant Charging:

Connect the oil-filled tube to the refrigerant charging manifold.

Carefully charge the tube with the desired amount of R-502. The amount of refrigerant will

determine the final concentration of the mixture.

Seal the tube permanently using a glassblowing torch while ensuring the contents remain

frozen to prevent pressure buildup.

Sample Preparation:

Prepare a series of sealed tubes with varying concentrations of mineral oil in R-502 (e.g.,

5%, 10%, 20%, 40%, 60%, 80% by weight of oil).

Miscibility Determination:

Place the sealed tubes in the constant temperature bath.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly lower the temperature of the bath in controlled increments.

At each temperature step, allow the tubes to reach thermal equilibrium.

Visually inspect each tube for signs of immiscibility, such as the formation of a cloudy haze

(floc point) or the separation into two distinct liquid layers.

Record the temperature at which phase separation is first observed for each

concentration. This is the critical solution temperature for that specific mixture.

To determine the upper critical solution temperature, slowly increase the temperature of

the bath and record the temperature at which the mixture becomes a single phase again.

Data Analysis:

Plot the observed critical solution temperatures against the corresponding oil

concentrations.

The resulting curve will define the boundary of the miscible and immiscible regions for the

R-502 and mineral oil pair.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the lubricant miscibility analysis.
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Caption: Experimental workflow for lubricant miscibility analysis.
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Caption: Logical relationship of components in miscibility analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13423336?utm_src=pdf-body-img
https://www.benchchem.com/product/b13423336?utm_src=pdf-custom-synthesis
https://aparpsf.com/understanding-the-basic-difference-between-paraffinic-and-naphthenic-oils-a-comprehensive-guide/
https://aparpsf.com/understanding-the-basic-difference-between-paraffinic-and-naphthenic-oils-a-comprehensive-guide/
https://www.researchgate.net/publication/226557399_Solubility_of_Refrigerants_in_Various_Lubricants
https://www.benchchem.com/product/b13423336#lubricant-miscibility-analysis-with-r-502-and-mineral-oil
https://www.benchchem.com/product/b13423336#lubricant-miscibility-analysis-with-r-502-and-mineral-oil
https://www.benchchem.com/product/b13423336#lubricant-miscibility-analysis-with-r-502-and-mineral-oil
https://www.benchchem.com/product/b13423336#lubricant-miscibility-analysis-with-r-502-and-mineral-oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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